rac-(1R*)-1-Phenyl-2-aminoethanol

• CAS No.: 1936-63-6
• Product Name: rac-(1R*)-1-Phenyl-2-aminoethanol
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 2-amino-1-phenylethanol
• Standard InChI: InChI=1S/C8H11NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6,9H2
• Standard InChIKey: ULSIYEODSMZIPX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(CN)O
• Canonical SMILES: C1=CC=C(C=C1)C(CN)O
• Melting Point: 56.5°C
• Physical Description: Solid
• Description: 2-Hydroxyphenethylamine, also known as beta-phenylethanolamine or 2-amino-1-phenylethanol, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. 2-Hydroxyphenethylamine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Hydroxyphenethylamine has been found in human testicle tissue, and has also been primarily detected in blood. 2-Hydroxyphenethylamine can be converted into 2-(hydroxymethyl)-4-(1-hydroxy-2-{[6-(4-phenylbutoxy)hexyl]amino}ethyl)phenol.; Phenylethanolamine is the simplest member of the class of phenylethanolamines that is 2-aminoethanol bearing a phenyl substituent at the 1-position. The parent of the phenylethanolamine class. It has a role as a human metabolite. It is a conjugate base of a phenylethanolaminium.; Simple amine found in the brain. It may be modulator of sympathetic functions. Its derivatives are adrenergic agonists and antagonists. It is also used in chemical industry.
• Solubility: 45.8 mg/mL
• Synonyms: 2 Hydroxyphenethylamine; 2 Phenylethanolamine; 2-Hydroxyphenethylamine; 2-Phenylethanolamine; beta Hydroxyphenethylamine; beta Phenylethanolamine; beta-Hydroxyphenethylamine; beta-Phenylethanolamine; Bisnorephedrine
• PubChem Compound: 1000
• Last Modified: Nov 11 2021